Cas no 2137558-48-4 (N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide)

• Product Name: N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide
• CAS No: 2137558-48-4
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• CID: 6039982
• PubChem ID: 165952984
• Update Time: 2025-05-23

N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide
• N-[5-(aminomethyl)-2-fluorophenyl]-N-methylmethanesulfonamide
• EN300-1124381
• 2137558-48-4

• Inchi： 1S/C9H13FN2O2S/c1-12(15(2,13)14)9-5-7(6-11)3-4-8(9)10/h3-5H,6,11H2,1-2H3
• InChI Key： YTVNFGUGAYWTSO-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C(=CC=C(CN)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 232.06817700g/mol
• Monoisotopic Mass: 232.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide

N-5-(Aminomethyl)-2-Fluorophenyl-N-Methylmethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 2137558-48-4, known as N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis.

N-5-(Aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide is characterized by its complex molecular architecture, which includes a fluorophenyl group, an aminomethyl substituent, and a methanesulfonamide functional group. The presence of these functional groups imparts the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting specific biological pathways.

One of the most promising areas of research involving this compound is its application in drug discovery. The fluorophenyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. Additionally, the aminomethyl group provides opportunities for further functionalization, enabling researchers to explore diverse chemical space and optimize molecular interactions with target proteins. Recent advancements in medicinal chemistry have demonstrated how such modifications can lead to more potent and selective drug candidates.

Another significant aspect of N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide lies in its role as a building block for advanced materials. The methanesulfonamide group contributes to strong hydrogen bonding capabilities, which are essential for designing self-healing polymers and high-performance adhesives. Emerging research has shown that incorporating such functional groups into polymer matrices can significantly enhance their mechanical properties and durability under various environmental conditions.

The synthesis of N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications. Innovations in catalysis, such as the use of transition metal catalysts, have further streamlined the synthesis process, making it more efficient and scalable.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Studies have shown that N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide exhibits moderate biodegradation rates under aerobic conditions, which aligns with current environmental regulations for chemical substances. However, ongoing research aims to further improve its eco-friendliness by exploring alternative synthetic pathways that minimize waste generation and energy consumption.

In conclusion, N-5-(aminomethyl)-2-fluorophenyl-N-methylmethanesulfonamide (CAS No. 2137558-48-4) stands out as a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features make it an invaluable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.